Cas no 1307687-79-1 (2-chloro-1,3-difluoro-4-(isocyanatomethyl)benzene)

• Product Name: 2-chloro-1,3-difluoro-4-(isocyanatomethyl)benzene
• CAS No: 1307687-79-1
• MF: C₈H₄ClF₂NO
• MW: 203.573267936707
• CID: 6285771
• PubChem ID: 117292128
• Update Time: 2025-10-24

2-chloro-1,3-difluoro-4-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1,3-difluoro-4-(isocyanatomethyl)benzene
• 1307687-79-1
• EN300-1978940

• Inchi： 1S/C8H4ClF2NO/c9-7-6(10)2-1-5(8(7)11)3-12-4-13/h1-2H,3H2
• InChI Key： XLPIKCRGJLSGJV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)CN=C=O)F

Computed Properties

• Exact Mass: 202.9949478g/mol
• Monoisotopic Mass: 202.9949478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4Ų

Additional information on 2-chloro-1,3-difluoro-4-(isocyanatomethyl)benzene

Comprehensive Introduction to 2-chloro-1,3-difluoro-4-(isocyanatomethyl)benzene (CAS No. 1307687-79-1)

2-chloro-1,3-difluoro-4-(isocyanatomethyl)benzene (CAS No. 1307687-79-1) is a specialized aromatic compound that has garnered significant attention in the fields of organic synthesis and material science. This compound, characterized by its unique isocyanate functional group and halogen substitutions, serves as a versatile intermediate in the production of high-performance polymers, coatings, and adhesives. Its molecular structure, featuring chloro and difluoro substituents, enhances its reactivity and selectivity in various chemical reactions, making it a valuable asset in industrial applications.

In recent years, the demand for halogenated isocyanates like 2-chloro-1,3-difluoro-4-(isocyanatomethyl)benzene has surged due to their role in developing advanced materials with superior thermal stability and chemical resistance. Researchers and manufacturers are increasingly exploring its potential in creating polyurethane-based products, which are widely used in automotive, construction, and electronics industries. The compound's ability to form strong covalent bonds with hydroxyl groups makes it indispensable in the synthesis of cross-linked polymers, a topic frequently searched in academic and industrial databases.

One of the most discussed topics related to CAS No. 1307687-79-1 is its application in green chemistry. With growing environmental concerns, scientists are investigating eco-friendly synthesis routes for this compound to minimize waste and reduce energy consumption. Questions such as "How to optimize the synthesis of 2-chloro-1,3-difluoro-4-(isocyanatomethyl)benzene?" or "What are the sustainable alternatives for its production?" are commonly searched, reflecting the industry's shift toward sustainable practices. Additionally, its compatibility with bio-based raw materials is a hot research area, aligning with global trends toward circular economies.

The compound's stability under various conditions is another focal point for users. 2-chloro-1,3-difluoro-4-(isocyanatomethyl)benzene exhibits remarkable resistance to hydrolysis and oxidation, which is critical for long-term applications in harsh environments. This property is particularly relevant for industries like aerospace and marine coatings, where durability is paramount. Searches for "thermal degradation of halogenated isocyanates" or "storage conditions for CAS No. 1307687-79-1" highlight the practical challenges addressed by this compound.

From a regulatory perspective, 2-chloro-1,3-difluoro-4-(isocyanatomethyl)benzene is subject to stringent safety guidelines due to its reactive isocyanate group. Proper handling, storage, and disposal protocols are essential to ensure workplace safety and environmental protection. Frequently asked questions like "What are the safety measures for handling isocyanate-containing compounds?" or "How to mitigate exposure risks?" underscore the importance of compliance with international standards such as REACH and OSHA.

In conclusion, 2-chloro-1,3-difluoro-4-(isocyanatomethyl)benzene (CAS No. 1307687-79-1) is a pivotal compound in modern chemistry, bridging the gap between innovation and sustainability. Its multifaceted applications, coupled with ongoing research into greener synthesis methods, position it as a key player in the future of material science. As industries continue to evolve, this compound will likely remain at the forefront of discussions on high-performance materials and sustainable chemical processes.